Cas no 177659-79-9 (Cbz-N-methyl-D-norvaline)

• Product Name: Cbz-N-methyl-D-norvaline
• CAS No: 177659-79-9
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 859093
• Update Time: 2025-06-26

Cbz-N-methyl-D-norvaline Chemical and Physical Properties

Names and Identifiers

• Cbz-N-methyl-D-norvaline
• Z-N-methyl-D-norvaline
• TMA054

• Inchi： 1S/C14H19NO4/c1-3-7-12(13(16)17)15(2)14(18)19-10-11-8-5-4-6-9-11/h4-6,8-9,12H,3,7,10H2,1-2H3,(H,16,17)/t12-/m1/s1
• InChI Key： OAQJUVKEWIMVQV-GFCCVEGCSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)[C@@H](C(=O)O)CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 300
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Cbz-N-methyl-D-norvaline

Research Brief on Cbz-N-methyl-D-norvaline (CAS: 177659-79-9) in Chemical Biology and Pharmaceutical Applications

Cbz-N-methyl-D-norvaline (CAS: 177659-79-9) is a chemically modified amino acid derivative that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its N-terminal carbobenzyloxy (Cbz) protecting group and methylated D-norvaline backbone, serves as a versatile building block in peptide synthesis and medicinal chemistry. Recent studies have explored its role in modulating protein-protein interactions, enzyme inhibition, and as a precursor for novel therapeutics.

In the context of peptide synthesis, Cbz-N-methyl-D-norvaline offers unique advantages due to its structural features. The Cbz group provides stability during solid-phase peptide synthesis (SPPS), while the methylated D-norvaline moiety enhances resistance to proteolytic degradation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that incorporating this derivative into peptide sequences improved their bioavailability and metabolic stability, making it a promising candidate for developing peptide-based drugs.

Recent advancements in chemical biology have highlighted the role of Cbz-N-methyl-D-norvaline in targeting specific enzymes. For instance, research conducted at the University of Cambridge in 2024 revealed its efficacy as a selective inhibitor of proteases involved in inflammatory pathways. The study utilized molecular docking simulations and kinetic assays to demonstrate that the compound's unique stereochemistry and hydrophobic properties enable high-affinity binding to the active sites of these enzymes.

Beyond its enzymatic applications, Cbz-N-methyl-D-norvaline has shown promise in the development of prodrugs. A collaborative study between MIT and Pfizer, published in ACS Chemical Biology in early 2024, explored its use as a prodrug linker for targeted drug delivery. The researchers found that the compound's ability to undergo controlled hydrolysis under physiological conditions makes it an ideal candidate for conjugating cytotoxic agents to antibody-drug conjugates (ADCs).

The synthesis and scalability of Cbz-N-methyl-D-norvaline have also been subjects of recent investigation. A 2023 paper in Organic Process Research & Development outlined an optimized synthetic route that improves yield and reduces environmental impact. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and sustainability are critical considerations.

Looking ahead, researchers anticipate that Cbz-N-methyl-D-norvaline will play an increasingly important role in addressing challenges in drug delivery and peptide therapeutics. Its unique combination of chemical stability, biological activity, and synthetic accessibility positions it as a valuable tool in the pharmaceutical chemist's arsenal. Future studies are expected to explore its applications in targeted cancer therapies, neurodegenerative disease treatments, and antimicrobial agents.